Cas no 866843-85-8 (N-(2-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-85-8
• MF: C₂₄H₂₁N₅O
• MW: 395.456444501877
• CID: 6278562
• PubChem ID: 2138535
• Update Time: 2025-07-09

N-(2-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• N-(2-methoxybenzyl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-[(2-methoxyphenyl)methyl]-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• BRD-K89714413-001-01-4
• N-(2-methoxybenzyl)-3-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001836184
• N-[(2-METHOXYPHENYL)METHYL]-3-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 866843-85-8
• NCGC00674825-01
• ChemDiv3_010410
• AB00675347-01
• HMS1502J04
• F1605-0910

• Inchi： 1S/C24H21N5O/c1-16-8-7-10-17(14-16)22-24-26-23(25-15-18-9-3-6-13-21(18)30-2)19-11-4-5-12-20(19)29(24)28-27-22/h3-14H,15H2,1-2H3,(H,25,26)
• InChI Key： ORJSUTCJZNMUPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC1C2C=CC=CC=2N2C(=C(C3C=CC=C(C)C=3)N=N2)N=1

Computed Properties

• Exact Mass: 395.17461031g/mol
• Monoisotopic Mass: 395.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.3Ų

Additional information on N-(2-methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

N-(2-Methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine

The compound N-(2-Methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No: 866843-85-8) is a highly specialized organic molecule with a complex heterocyclic structure. This compound belongs to the class of triazolopyrimidines, which are known for their potential applications in drug discovery and materials science. The molecule's structure is characterized by a fused triazole and quinazoline ring system, with substituents at specific positions that confer unique chemical and biological properties.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The triazolo[1,5-a]quinazoline core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. Researchers have explored the potential of this compound as a kinase inhibitor, which could be relevant in the development of anticancer therapies. The presence of the methoxyphenyl and methylphenyl groups further enhances its pharmacological profile by improving solubility and bioavailability.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. For instance, it has been shown to inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies. Additionally, its structural similarity to certain neurotransmitters suggests that it could play a role in neuroprotective agents or treatments for neurodegenerative diseases.

The synthesis of N-(2-Methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The reaction sequence typically includes nucleophilic aromatic substitution, cyclization, and functional group transformations. These steps require precise control over reaction conditions to ensure the formation of the desired product with high purity and yield.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its molecular formula (C₂₀H₁₉N₇O) and molecular weight (407.4 g/mol). Its physical properties, including melting point and solubility profiles, have also been determined experimentally and are consistent with its structural features.

In terms of stability and degradation pathways, this compound exhibits moderate stability under physiological conditions. However, it is susceptible to hydrolysis under strongly acidic or basic conditions. This information is critical for its potential use in drug delivery systems or as an intermediate in pharmaceutical formulations.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its pharmacokinetic properties in vivo to better understand its suitability as a therapeutic agent. Collaborative studies between chemists and biologists are expected to unlock new insights into its mechanism of action and therapeutic potential.

In conclusion, N-(2-Methoxyphenyl)methyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure and functional groups make it a valuable tool for researchers in various fields of science and technology.